Cas no 946199-12-8 (N-(3-fluoro-4-methylphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide
• CAS No: 946199-12-8
• MF: C₂₀H₁₇FN₂O₂S₂
• MW: 400.489585638046
• CID: 5944198
• PubChem ID: 25284453
• Update Time: 2025-05-21

N-(3-fluoro-4-methylphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide
• F5084-0219
• N-(3-fluoro-4-methylphenyl)-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide
• N-(3-fluoro-4-methylphenyl)-2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)acetamide
• AKOS024495751
• 946199-12-8

• Inchi： 1S/C20H17FN2O2S2/c1-13-7-8-15(9-17(13)21)22-19(25)10-16-11-26-20(23-16)27-12-18(24)14-5-3-2-4-6-14/h2-9,11H,10,12H2,1H3,(H,22,25)
• InChI Key： QOKCFTWNEQRAII-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NC1C=CC(C)=C(C=1)F)=O)SCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 400.07154830g/mol
• Monoisotopic Mass: 400.07154830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-fluoro-4-methylphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide

Professional Introduction to N-(3-fluoro-4-methylphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide (CAS No. 946199-12-8)

N-(3-fluoro-4-methylphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide

This compound, identified by the CAS number 946199-12-8, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluoro substituent at the 3-position of the phenyl ring and a sulfanyl group linked to a thiazole core suggests potential biological activity, particularly in modulating enzyme inhibition and receptor binding.

The compound's structure is characterized by an acetamide moiety connected to a thiazole ring, which is further substituted with an ethyl group carrying an oxo group. This configuration is reminiscent of molecules that have shown efficacy in treating inflammatory and infectious diseases. Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to interact with biological targets in novel ways.

In the context of contemporary pharmaceutical research, N-(3-fluoro-4-methylphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide has been investigated for its potential as an anti-inflammatory agent. The fluoro substituent is known to enhance metabolic stability and binding affinity, while the sulfanyl group can contribute to hydrophilicity, improving solubility and bioavailability. These properties are crucial for developing drugs that can effectively reach their target sites within the body.

The thiazole core of this compound is particularly noteworthy, as it has been extensively studied for its antimicrobial and anti-inflammatory properties. In particular, derivatives of thiazole have demonstrated activity against Gram-positive bacteria and fungi, making them valuable in the fight against drug-resistant infections. The specific arrangement of functional groups in N-(3-fluoro-4-methylphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide suggests that it may exhibit similar properties while also interacting with other biological pathways.

The acetamide group provides a hydrogen bond donor capability, which is essential for binding to biological targets such as enzymes and receptors. This moiety can also influence the compound's pharmacokinetic profile, potentially enhancing its bioavailability and reducing toxicity. The overall structure of this molecule suggests that it may be capable of modulating multiple targets simultaneously, a strategy that has gained significant traction in recent years for developing multifunctional therapeutics.

In vitro studies have begun to explore the pharmacological potential of N-(3-fluoro-4-methylphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide, with initial results indicating promising activity against inflammatory cytokines and bacterial enzymes. The compound's ability to inhibit the production of pro-inflammatory mediators could make it a valuable addition to treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with bacterial enzymes suggests potential applications in antibiotic development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex molecular framework efficiently. The use of modern spectroscopic methods such as NMR and mass spectrometry has been crucial in verifying the structural integrity of the final product.

The development of new pharmaceuticals often relies on understanding how molecular structure influences biological activity. In the case of N-(3-fluoro-4-methylphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-y]acetamide}, computational modeling has played a key role in predicting binding interactions with potential target proteins. These simulations have helped researchers optimize the molecule's design for improved efficacy and reduced side effects. By leveraging computational tools alongside experimental data, scientists can accelerate the drug discovery process significantly.

The future prospects for this compound are promising, with ongoing research aimed at identifying new therapeutic applications and refining its pharmacological properties. Clinical trials may soon be initiated to evaluate its safety and efficacy in human subjects, particularly in conditions where inflammation and infection are major concerns. As our understanding of disease mechanisms continues to evolve, compounds like N-(3-fluoro--methylphenyl-)-{<em>--</em>}-<em>--</em>}-<em>--</em>}-<em>--</em>}acetamide are likely to play an increasingly important role in modern medicine.